4-(2-Aminopyridin-3-yl)piperidin-4-oldihydrochloride

• Molecular Formula: C10H17Cl2N3O
• Molecular Weight: 266.16 g/mol
• IUPAC Name: 4-(2-aminopyridin-3-yl)piperidin-4-ol;dihydrochloride
• InChI: InChI=1S/C10H15N3O.2ClH/c11-9-8(2-1-5-13-9)10(14)3-6-12-7-4-10;;/h1-2,5,12,14H,3-4,6-7H2,(H2,11,13);2*1H
• InChI Key: VRHJDZIEPBTCTO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C2=C(N=CC=C2)N)O.Cl.Cl

Description

4-(2-Aminopyridin-3-yl)piperidin-4-oldihydrochloride is a chemical compound with a molecular weight of 266.2 g/mol . It is known for its high purity and unique properties, making it valuable in various research and development applications .

Preparation Methods

The synthesis of 4-(2-Aminopyridin-3-yl)piperidin-4-oldihydrochloride involves several steps. The synthetic routes typically include the reaction of 2-aminopyridine with piperidin-4-ol under specific conditions to form the desired compound. The reaction conditions often involve the use of solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for efficiency and yield.

Chemical Reactions Analysis

4-(2-Aminopyridin-3-yl)piperidin-4-oldihydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or other nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(2-Aminopyridin-3-yl)piperidin-4-oldihydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is used in the study of biological processes and pathways.

Medicine: It is used in the development of new pharmaceuticals and therapeutic agents.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-(2-Aminopyridin-3-yl)piperidin-4-oldihydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity and influencing various biological processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

4-(2-Aminopyridin-3-yl)piperidin-4-oldihydrochloride can be compared with other similar compounds, such as:

Piperidine derivatives: These compounds share a similar piperidine ring structure and are used in various applications, including drug development and chemical synthesis.

Aminopyridine derivatives: These compounds share a similar aminopyridine structure and are used in the study of biological processes and the development of pharmaceuticals.

The uniqueness of this compound lies in its specific combination of the piperidine and aminopyridine structures, which confer unique properties and applications.